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Compound of Interest

Compound Name: Ixazomib Impurity 1

Cat. No.: B601153

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ixazomib is an oral proteasome inhibitor used in the treatment of multiple myeloma. As with any
pharmaceutical compound, the presence of impurities in the active pharmaceutical ingredient
(API) must be carefully monitored and controlled to ensure the safety and efficacy of the drug
product. Ixazomib Impurity 1 is a known related substance of Ixazomib. This document
provides detailed application notes and protocols for the use of the Ixazomib Impurity 1
reference standard in analytical development and quality control.

The protocols herein describe methods for the identification and quantification of Ixazomib
Impurity 1 using High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-
Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.
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Parameter Information

2,5-dichloro-N-[2-[[(1R)-3-methyl-1-
[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-

IUPAC Name i
boratricyclo[6.1.1.02,6]decan-4-
yl]butyl]Jamino]-2-oxoethyl]benzamide

Molecular Formula C24H33BCI2N204

Molecular Weight 495.26 g/mol

CAS Number 1201903-02-7

Appearance White to off-white solid

- Soluble in organic solvents such as methanol,
Solubility

acetonitrile, and dimethyl sulfoxide (DMSO).

Signaling Pathway of Ixazomib

Ixazomib exerts its therapeutic effect by inhibiting the 26S proteasome, a key component of the
ubiquitin-proteasome pathway (UPP). The UPP is crucial for the degradation of ubiquitinated
proteins, which plays a vital role in regulating cellular processes such as cell cycle progression,
apoptosis, and signal transduction. In cancer cells, particularly multiple myeloma cells, the
inhibition of the proteasome leads to an accumulation of misfolded and regulatory proteins,
inducing endoplasmic reticulum (ER) stress and ultimately triggering apoptosis. The following
diagram illustrates the mechanism of action of Ixazomib.
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 To cite this document: BenchChem. [Application Notes and Protocols for Ixazomib Impurity 1
Reference Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b601153#ixazomib-impurity-1-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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